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Compound of Interest

Compound Name: Didodecylbenzenesulphonic acid

CAS No.: 28679-14-3

Cat. No.: B12798091

Get Quote

Executive Summary & Nomenclature Clarification
Didodecylbenzenesulphonic acid (DDBSA-Di) is a high-molecular-weight, lipophilic

surfactant characterized by a benzene ring substituted with two dodecyl (

) chains and a sulfonic acid group.

Critical Distinction: In industrial and research contexts, this compound is frequently confused

with its mono-alkylated analog, Dodecylbenzenesulphonic acid (LABSA/Linear Alkylbenzene

Sulfonic Acid). The distinction is vital for formulation science: the di-alkylated species exhibits

significantly higher lipophilicity (LogP) and lower water solubility, altering its behavior in lipid-

based drug delivery systems (LBDDS) and emulsification processes.
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Feature
Dodecylbenzenesulphonic
Acid (Mono)

Didodecylbenzenesulphonic

Acid (Di)

Abbreviation LABSA / DDBSA Di-DDBSA

Alkyl Chains
1 (

)

2 (

)

Formula

Mol.[1] Weight ~326.5 g/mol ~494.8 g/mol

Primary Use
Detergency, Hydrophilic

Emulsifier

Lipophilic Dispersant,

Lubricant Additive

Chemical Identity and Properties
Molecular Formula and Weight
The stoichiometry of Didodecylbenzenesulphonic acid is derived from the dialkylation of the

benzene core followed by sulfonation.[1]

Chemical Formula:

[1]

Molecular Weight:

CAS Number: 28679-14-3[1]

IUPAC Name: 2,3-didodecylbenzenesulfonic acid (Note: Industrial grades are typically

isomeric mixtures, often 2,4- or 2,5-substituted due to steric hindrance).[1]

Structural Logic
The molecule consists of three functional domains:

Aromatic Core: Provides
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-

stacking capability.

Dual Aliphatic Tails (

): Creates a bulky hydrophobic domain, preventing tight packing in micelles and favoring the
formation of reverse micelles or water-in-oil (W/O) emulsions.

Sulfonic Head Group: A strong acid moiety (

) ensuring anionic character over a wide pH range.

Physicochemical Data Table
Property Value / Description

Appearance Viscous amber to dark brown liquid

Solubility
Soluble in non-polar solvents (Hexane,

Toluene), Oils; Insoluble in water

Density ~0.95 - 1.02 g/cm³ (varies by isomer ratio)

Boiling Point >204°C (Decomposes prior to boiling)

Corrosivity
Corrosive to metals (requires stainless steel or

glass lining)

Synthesis and Impurity Profiling
The presence of Didodecylbenzenesulphonic acid is often a result of "over-alkylation" during

the production of linear alkylbenzenes (LAB). However, for specialized applications requiring

high lipophilicity, it is synthesized intentionally.

Synthesis Pathway (Friedel-Crafts)
The synthesis involves a sequential Friedel-Crafts alkylation using HF or

catalysts, followed by sulfonation with

or Oleum.
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Figure 1: Stepwise synthesis pathway from benzene to didodecylbenzenesulphonic acid
showing the double alkylation requirement.[1]

Analytical Characterization Protocol
To validate the identity of

and distinguish it from mono-alkylated impurities, a Reverse-Phase HPLC (RP-HPLC) method
is required. The dual alkyl chains significantly increase retention time on C18 columns
compared to standard LABSA.

High-Performance Liquid Chromatography (HPLC)
Method
Objective: Separate Mono- (

) and Di- (

) alkylbenzene sulfonates.

Column: C18 (Octadecylsilyl),

,

particle size.

Mobile Phase A: Water + 0.1% Trifluoroacetic acid (TFA).

Mobile Phase B: Acetonitrile (ACN) + 0.1% TFA.
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Gradient:

0-5 min: 70% B (Isocratic hold for Mono-elution).

5-20 min: Ramp to 100% B (Elution of Di-alkyl species).

20-30 min: Hold 100% B.

Detection: UV at 220 nm (aromatic ring absorption).

Mass Spectrometry (MS) Validation
Direct infusion ESI-MS (Electrospray Ionization) in negative mode is the gold standard for

confirmation.

Target Ion (

):

Calculate exact mass:

.

Scan Range: 200–800 m/z.

Interpretation: Look for the parent peak at m/z 493.8.

Note: A peak at m/z 325.5 indicates mono-alkyl contamination (

).
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Figure 2: Analytical workflow for separating and identifying Didodecylbenzenesulphonic acid
from mono-alkylated contaminants.

Applications in R&D and Drug Delivery
The unique "double-tail" geometry of Didodecylbenzenesulphonic acid gives it a critical

packing parameter (CPP) > 1, making it distinct from standard detergents.

Reverse Micelle Formation: Unlike mono-alkyl sulfonates which form normal micelles in

water, the bulky tail of the di-dodecyl variant favors the formation of reverse micelles in

organic solvents. This is crucial for encapsulating hydrophilic drugs within lipophilic vehicles.
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Overbased Sulfonates: In the lubricant and additive industry, the calcium salt of

didodecylbenzenesulphonic acid is used to suspend calcium carbonate, neutralizing

acidic combustion byproducts.

Enhanced Oil Recovery (EOR): Its ultra-low interfacial tension with heavy crude oils makes it

a candidate for tertiary oil recovery formulations where standard LABSA fails.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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